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Compound of Interest

Compound Name: Sodium sulfamate

CAS No.: 13845-18-6

Cat. No.: B088500

Get Quote

)

Executive Summary
Sodium sulfamate (CAS 13845-18-6), the inorganic sodium salt of sulfamic acid, represents a

unique structural motif in sulfur-nitrogen chemistry. Unlike organic sulfonamides, sodium
sulfamate features a direct S-N bond within an inorganic anionic core (

). This guide provides a rigorous analysis of its molecular geometry, differentiating the anionic
salt form from the zwitterionic parent acid. It establishes a self-validating spectroscopic protocol
for identification and details the hydrolytic stability profile critical for pharmaceutical and
industrial formulation.

Part 1: Fundamental Molecular Architecture
The Sulfamate Anion Geometry
The core functional unit of sodium sulfamate is the amidosulfate (sulfamate) anion,

.[1] Understanding its geometry is essential for predicting reactivity and coordination behavior.
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Symmetry: The isolated anion possesses approximate

symmetry.

Coordination Center: The Sulfur atom adopts a distorted tetrahedral geometry, coordinated

by three Oxygen atoms and one Nitrogen atom.

The S-N Bond: The S-N bond length in the sulfamate ion is typically observed between 1.60

Å and 1.68 Å. This is significantly shorter than a standard S-N single bond (~1.77 Å),

suggesting partial double-bond character. This shortening arises from

back-bonding or negative hyperconjugation involving the nitrogen lone pair and the sulfur-
oxygen antibonding orbitals.

Amine Configuration: Unlike the planar nitrogen found in organic amides (

), the nitrogen in the sulfamate ion retains a pyramidal geometry. This indicates that the lone
pair on the nitrogen is not fully delocalized, preserving some Lewis basicity, although it is
much weaker than in alkyl amines.

Cationic Coordination ( )
In the solid state, sodium sulfamate forms an ionic lattice. The sodium cation (

) is typically coordinated octahedrally by oxygen atoms from adjacent sulfamate anions and
potentially water molecules (if hydrated). The electrostatic interaction between the hard sodium
cation and the hard oxygen donors of the sulfonate group dominates the lattice energy.

Structural Comparison: Acid vs. Salt
A critical distinction for researchers is the tautomeric shift that occurs during synthesis:

Sulfamic Acid (Precursor): Exists as a zwitterion in the solid state:

.

Sodium Sulfamate (Salt): Exists as a distinct anion:

.
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Feature
Sulfamic Acid (

)

Sodium Sulfamate (

)

Nitrogen State
Ammonium-like (

)

Amine-like (

)

Protons on N 3 2

S-N Bond Length ~1.77 Å (Single) ~1.66 Å (Partial Double)

Lattice Forces Hydrogen Bonding Ionic / Electrostatic

Part 2: Spectroscopic Validation (The Self-Validating
Protocol)
To ensure the integrity of sodium sulfamate samples and confirm the absence of unreacted

sulfamic acid, researchers must utilize Vibrational Spectroscopy (FT-IR or Raman).[2] The shift

in nitrogen protonation provides a binary "Pass/Fail" validation metric.

Infrared (FT-IR) Diagnostic Markers
The transformation from

to

yields distinct spectral shifts.

Region 1: N-H Stretching (3200–3500 cm⁻¹)

Sulfamic Acid:[1][2][3][4][5] Broad, structured absorption typical of ammonium salts (

).

Sodium Sulfamate:[1][3][4][6] Two distinct, sharper bands corresponding to the

asymmetric (

) and symmetric (

) stretching of the
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group.

Region 2: Deformation/Scissoring (1500–1650 cm⁻¹)

Sulfamic Acid:[1][2][3][4][5]

.

Sodium Sulfamate:[1][3][4][6]

scissoring mode appears near 1600 ± 20 cm⁻¹.[7]

Region 3: S=O Stretching (1100–1300 cm⁻¹)

Strong asymmetric and symmetric sulfonate stretches (

) dominate this region for both species, typically around 1180–1250 cm⁻¹.

Protocol for Purity Verification
Sample Prep: Prepare a KBr pellet or Nujol mull of the dried sample.

Acquisition: Scan from 4000 to 600 cm⁻¹.

Validation Logic:

PASS: Presence of sharp doublet >3200 cm⁻¹ AND absence of broad ammonium band

~2800-3000 cm⁻¹.

FAIL: Presence of broad absorption <3100 cm⁻¹ (indicates residual acid/zwitterion).

Part 3: Synthesis & Purification Methodology
This protocol outlines the stoichiometric neutralization of sulfamic acid, prioritizing temperature

control to prevent hydrolysis.

Reagents
Sulfamic Acid (
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), >99.5% purity.

Sodium Hydroxide (NaOH), 5M aqueous solution OR Sodium Carbonate (

).

Solvent: Deionized Water (Type II or better).

Antisolvent: Ethanol or Acetone (ice-cold).

Step-by-Step Procedure
Dissolution: Dissolve 0.1 mol of Sulfamic Acid in a minimum volume of water at ambient

temperature (20-25°C). Note: Do not heat above 40°C to avoid hydrolysis.

Neutralization:

Slowly add 5M NaOH dropwise while monitoring pH.

Target pH: 7.0 – 8.0.

Mechanistic Note: The reaction

is exothermic. Maintain temperature <30°C using an ice bath if necessary.

Concentration: Evaporate the solution under reduced pressure (Rotary Evaporator) at 40°C

until crystal nucleation begins.

Crystallization:

Cool the concentrate to 4°C.

Slowly add ice-cold Ethanol (ratio 1:1 v/v) to precipitate the salt.

Filtration & Drying:

Filter the white crystalline solid.

Wash with cold ethanol.
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Dry in a vacuum desiccator over silica gel. Avoid oven drying >60°C.

Synthesis Workflow Diagram

Critical Control Points

Start: Sulfamic Acid
(Zwitterion H3N+SO3-)

Dissolution
(Water, <25°C)

Neutralization
(+ NaOH to pH 7-8)

Concentration
(Rotovap, <40°C)

Crystallization
(+ Cold Ethanol)

Filtration & Wash

Vacuum Drying

Validation: FT-IR
(Check NH2 doublet)

Click to download full resolution via product page
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Figure 1: Synthesis and validation workflow for Sodium Sulfamate, highlighting critical

temperature control points to prevent hydrolysis.

Part 4: Stability and Hydrolysis Kinetics
A major consideration for drug development and formulation is the hydrolytic instability of

sulfamates in acidic media. Sodium sulfamate is stable in neutral and alkaline solutions but

degrades rapidly at low pH.

The Hydrolysis Mechanism
In acidic conditions, the sulfamate nitrogen is protonated, weakening the S-N bond. Water

attacks the sulfur center, leading to S-N bond cleavage.

Reaction:

Kinetic Profile:

Order: First-order with respect to sulfamate concentration.

Catalysis: Acid-catalyzed. The rate constant (

) increases linearly with

.

Temperature Dependence: Follows Arrhenius behavior. High temperatures significantly

accelerate degradation.

Hydrolysis Pathway Diagram

Sulfamate Anion
(H2N-SO3-)

Protonation
(+ H+)

Low pH Activated Complex
(H3N+-SO3-)

Nucleophilic Attack
(+ H2O)

Ammonium Bisulfate
(NH4+ + HSO4-)

S-N Cleavage
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Figure 2: Acid-catalyzed hydrolysis pathway of the sulfamate ion. Stability is compromised at

low pH, leading to irreversible degradation into ammonium sulfate species.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b088500/docs#molecular-architecture-and-
characterization-of-sodium-sulfamate-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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